Cas no 22276-98-8 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy-
• CAS No: 22276-98-8
• MF: C₆H₅BrN₄O
• MW: 229.034099340439
• CID: 258437
• PubChem ID: 276393
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy-
• 4-Hydroxylamino-5-brom-7H-pyrrolo< 2.3-d> pyrimidin
• 5-bromo-n-hydroxy-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• AC1L5JQF
• AC1Q26L4
• AR-1G7531
• N-(5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-hydroxylamine
• NSC124151
• Probes1_000328
• Probes2_000476
• DTXSID80298549
• 22276-98-8
• NSC-124151
• SCHEMBL6469764

• Inchi： 1S/C6H5BrN4O/c7-3-1-8-5-4(3)6(11-12)10-2-9-5/h1-2,12H,(H2,8,9,10,11)
• InChI Key： JVUUUGJEIKOGFO-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=C(NO)N=CN=2

Computed Properties

• Exact Mass: 227.96475
• Monoisotopic Mass: 227.964673
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8
• XLogP3: 1.2

Experimental Properties

• Density: 2.182
• Boiling Point: 486.8°C at 760 mmHg
• Flash Point: 248.2°C
• Refractive Index: 1.902
• PSA: 73.83